Cas no 89641-97-4 (7-nitro-1,2-benzothiazole)
7-nitro-1,2-benzothiazole structure
Product Name:7-nitro-1,2-benzothiazole
CAS No:89641-97-4
MF:C7H4N2O2S
MW:180.183859825134
CID:1943240
PubChem ID:198656
Update Time:2025-04-21
7-nitro-1,2-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 7-nitro-1,2-benzothiazole
- 1,2-benzisothiazole, 7-nitro-
- 7-Nitro-1,2-benzisothiazole
- DTXSID30237802
- DTXCID40160293
- DS-017104
- CCRIS 6350
- AKOS006372685
- SCHEMBL5441566
- XYFHXKUXMXHTPU-UHFFFAOYSA-N
- 89641-97-4
- 7-nitrobenzisothiazole
- BRN 1073803
- X6DYU86MKS
-
- Inchi： 1S/C7H4N2O2S/c10-9(11)6-3-1-2-5-4-8-12-7(5)6/h1-4H
- InChI Key： XYFHXKUXMXHTPU-UHFFFAOYSA-N
- SMILES： S1C2C(=CC=CC=2C=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.999
- Monoisotopic Mass: 179.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.525
- Boiling Point: 247.2°C at 760 mmHg
- Flash Point: 103.3°C
- Refractive Index: 1.729
7-nitro-1,2-benzothiazole Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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